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Compound of Interest

Compound Name: 1-(5-Pyrazolazo)-2-naphthol

Cat. No.: B15179763 Get Quote

Technical Guide: Azo Dyes Based on 2-Naphthol
Disclaimer: This technical guide provides in-depth information on the well-characterized azo

dye, 1-(2-Pyridylazo)-2-naphthol (PAN). The originally requested compound, "1-(5-
Pyrazolazo)-2-naphthol," is not well-documented in publicly available scientific literature, and

a specific CAS number or detailed experimental data could not be retrieved. PAN is presented

here as a structurally related and representative compound for researchers, scientists, and

drug development professionals interested in this class of molecules.

Introduction to 1-(2-Pyridylazo)-2-naphthol (PAN)
1-(2-Pyridylazo)-2-naphthol, commonly known as PAN, is an organic compound belonging to

the family of azo dyes. These compounds are characterized by the presence of a diazene

functional group (–N=N–) connecting two aromatic rings. PAN is a widely used chelating agent

and colorimetric indicator in analytical chemistry due to its ability to form stable, colored

complexes with various metal ions. Its distinct color change upon binding to metals makes it a

valuable tool for spectrophotometric analysis.

Molecular Structure and Chemical Identifiers
The molecular structure of 1-(2-Pyridylazo)-2-naphthol consists of a pyridine ring and a

naphthol ring system linked by an azo bridge.

Table 1: Chemical Identifiers for 1-(2-Pyridylazo)-2-naphthol (PAN)
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Identifier Value

CAS Number 85-85-8[1][2][3][4][5][6][7]

Molecular Formula C₁₅H₁₁N₃O[1][4][6][7]

Molecular Weight 249.27 g/mol [5][6][7]

IUPAC Name 1-(pyridin-2-yldiazenyl)naphthalen-2-ol[6]

Synonyms PAN, PAN indicator

Physicochemical Properties
PAN exhibits specific physical and chemical properties that are crucial for its applications.

Table 2: Physicochemical Data for 1-(2-Pyridylazo)-2-naphthol (PAN)

Property Value

Melting Point 138-141 °C[7]

Appearance Orange-colored solid

Solubility
Soluble in organic solvents like ethanol and

methanol.

Absorption Maximum (in Ethanol) 461 – 465 nm[2]

Synthesis of Azo Dyes: A General Protocol
The synthesis of 1-arylazo-2-naphthol compounds generally follows a two-step process

involving diazotization of an aromatic amine followed by an azo coupling reaction with 2-

naphthol. The following is a generalized experimental protocol for the synthesis of a related

compound, 1-phenylazo-2-naphthol, which illustrates the fundamental reaction principles.

Diazotization of Aniline
Dissolve the aromatic amine (e.g., aniline) in a solution of concentrated hydrochloric acid

and water.
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Cool the resulting solution to 0-5 °C in an ice bath.

Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂) to the amine solution

with constant stirring.

Maintain the temperature below 5 °C throughout the addition to ensure the stability of the

resulting diazonium salt.

Azo Coupling with 2-Naphthol
Prepare a solution of 2-naphthol in an aqueous sodium hydroxide solution.

Cool this solution to 0-5 °C in an ice bath.

Slowly add the cold diazonium salt solution to the 2-naphthol solution with vigorous stirring.

A colored precipitate of the azo dye will form.

The product can then be collected by filtration, washed with water, and purified by

recrystallization from a suitable solvent such as ethanol[8][9].
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Synthesis of Azo Dyes Workflow

Applications in Research and Drug Development
Azo compounds are a significant class of molecules with diverse applications.

Analytical Chemistry: PAN is extensively used as a metal indicator in complexometric

titrations and for the spectrophotometric determination of a wide range of metal ions[10].

Materials Science: Azo dyes are integral in the manufacturing of pigments and dyes for

various industries.
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Pharmacology and Drug Development: Certain azo compounds have been investigated for

their potential biological activities, including antimicrobial and anticancer properties. The

ability of compounds like PAN to chelate metal ions is also of interest in the study of

metalloenzymes and the development of drugs that target metal-dependent biological

processes.

Logical Relationship of PAN's Functionality
The utility of PAN as a chelating agent and indicator is a direct consequence of its molecular

structure. The azo group and the hydroxyl group on the naphthol ring create a binding site for

metal ions. This interaction perturbs the electronic structure of the molecule, leading to a

change in its light absorption properties, which is observed as a color change.

Molecular Structure of PAN
(Azo and Hydroxyl Groups)

Chelation with Metal Ions

Perturbation of
Electronic Structure

Observable Color Change

Application as
Spectrophotometric Indicator
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Functional Logic of PAN as an Indicator
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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